Cas no 53828-74-3 (Morpholine,4-(3-methyl-1-buten-1-yl)-)

• Product name: Morpholine,4-(3-methyl-1-buten-1-yl)-
• CAS No: 53828-74-3
• MF: C₉H₁₇NO
• MW: 155.23738
• CID: 376738
• PubChem ID: 6452899

Morpholine,4-(3-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-(3-methyl-1-buten-1-yl)-
• Morpholine, 4-(3-methyl-1-butenyl)-
• 4-[(E)-3-methylbut-1-enyl]morpholine
• Morpholine, 4-(3-methyl-1-butenyl)- (9CI)
• 53828-74-3
• SCHEMBL10149607

• Inchi： InChI=1S/C9H17NO/c1-9(2)3-4-10-5-7-11-8-6-10/h3-4,9H,5-8H2,1-2H3/b4-3+
• InChI Key： YIWODGWZMHUUBZ-ONEGZZNKSA-N
• SMILES： CC(C)C=CN1CCOCC1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 1.6

Experimental Properties

• Density: 0.983
• Boiling Point: 228.4°C at 760 mmHg
• Flash Point: 66°C
• Refractive Index: 1.527
• PSA: 12.47